Cas no 2411295-12-8 (N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide)

• Product Name: N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide
• CAS No: 2411295-12-8
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 5801278
• PubChem ID: 154879921
• Update Time: 2025-06-22

N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411295-12-8
• N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide
• EN300-7560725
• Z3687607300

• Inchi： 1S/C12H12F3NO3/c13-12(14,15)11(18,8-4-2-1-3-5-8)7-16-10(17)9-6-19-9/h1-5,9,18H,6-7H2,(H,16,17)
• InChI Key： DPMQQGGSIVFYER-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)(CNC(C1CO1)=O)O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.9Ų

Additional information on N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide

N-(3,3,3-Trifluoro-2-hydroxy-2-phenylpropyl)oxirane-2-carboxamide: A Novel Compound with Promising Therapeutic Potential

CAS No. 2411295-12-8 represents a unique molecular entity with a complex structural framework. This compound features a 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl group conjugated to an oxirane-2-carboxamide moiety, creating a multifunctional scaffold with potential pharmacological applications. The synthesis of this compound involves a multi-step process that combines electrophilic fluorination, hydroxylation, and amide formation, highlighting the importance of precise chemical engineering in drug development. Recent studies have demonstrated its ability to modulate key biological pathways, making it a candidate for further exploration in therapeutic contexts.

Structurally, the oxirane-2-carboxamide ring system introduces steric and electronic effects that could influence the compound’s interaction with biological targets. The 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl substituent adds hydrophobicity and fluorine-induced polarity, which may enhance its solubility and permeability in biological membranes. These properties are critical for optimizing drug delivery and bioavailability. The presence of the phenyl ring further expands the compound’s potential for aromatic interactions with target proteins, a feature that has been exploited in the design of several pharmacologically relevant molecules.

Recent research has focused on the anti-inflammatory and antitumor properties of this compound. In a 2023 study published in Journal of Medicinal Chemistry, the compound was shown to inhibit the activity of GPR116 and GPR88 receptors, which are implicated in immune regulation and cancer progression. The study utilized in vitro assays to demonstrate its ability to reduce cytokine secretion and modulate signaling pathways associated with inflammation. These findings suggest a potential role for this compound in the treatment of autoimmune disorders and inflammatory diseases.

The hydroxy group in the 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl chain may also contribute to its biological activity by participating in hydrogen bonding interactions with target proteins. This feature is particularly relevant in the context of enzyme inhibition, where such interactions can enhance the specificity and potency of the compound. Additionally, the fluorine atoms in the substituent may influence the compound’s metabolic stability, as fluorinated compounds often exhibit prolonged half-lives in vivo due to the inert nature of the C-F bond.

Advances in drug discovery have increasingly emphasized the importance of structure-activity relationship (SAR) analysis in optimizing compound efficacy. The oxirane-2-carboxamide moiety in this compound has been shown to enhance its binding affinity for certain protein targets, as demonstrated in a 2024 study published in ACS Chemical Biology. The study employed molecular docking simulations to predict the compound’s interaction with key enzymes involved in metabolic pathways, providing insights into its potential therapeutic applications.

Another area of interest is the synthetic chemistry of this compound. The development of efficient synthetic routes to produce this molecule has been a focus of recent research, with particular emphasis on reducing environmental impact and improving scalability. One notable approach involves the use of transition metal-catalyzed reactions to form the oxirane ring, a critical step in the synthesis of this compound. These advancements highlight the importance of sustainable chemical practices in modern drug development.

The phenyl group in the 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl chain may also play a role in modulating the compound’s pharmacokinetic properties. Studies have shown that aromatic substituents can influence the compound’s ability to cross the blood-brain barrier, a factor that is particularly relevant for the treatment of neurological disorders. This potential application has sparked interest in further exploring the compound’s neuropharmacological profile.

Additionally, the fluorine atoms in the substituent may contribute to the compound’s metabolic stability and drug-like properties. Fluorinated compounds are often used in pharmaceuticals due to their enhanced lipophilicity and resistance to metabolic degradation. This characteristic could make this compound a promising candidate for long-acting formulations, reducing the need for frequent dosing and improving patient compliance.

Recent studies have also explored the antimicrobial potential of this compound. In a 2023 preclinical study, the compound was shown to exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as an antimicrobial agent. The mechanism of action appears to involve the disruption of bacterial cell membranes, a common strategy employed by many natural and synthetic antimicrobial compounds.

Furthermore, the hydroxy group in the 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl chain may enable the compound to act as a prodrug precursor, where the hydroxyl group could be modified to enhance solubility or target-specific delivery. This approach has been successfully applied to several other compounds, demonstrating the versatility of this molecular framework in drug design.

The oxirane-2-carboxamide ring system also has the potential to interact with proteins involved in cell signaling pathways. For example, the compound may modulate the activity of kinases or phosphatases, which are key regulators of cellular processes such as proliferation and differentiation. This potential application has been the focus of several studies, including a 2024 publication in Cell Chemical Biology that investigated the compound’s effects on the MAPK signaling pathway.

Finally, the fluorine atoms in the 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl substituent may also influence the compound’s electrophilic reactivity, which could have implications for its interaction with biological targets. This property has been exploited in the design of several other pharmacologically relevant molecules, further underscoring the importance of the fluorine-containing substituent in this compound’s overall pharmacological profile.

Overall, the 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl and oxirane-2-carboxamide substituents in this compound represent a unique combination of structural features that could lead to a wide range of biological activities. The ongoing research into its potential applications in anti-inflammatory, antitumor, antimicrobial, and neuropharmacological contexts highlights the significance of this molecule in modern drug discovery. As the field continues to evolve, further exploration of its properties and mechanisms of action will be crucial in determining its full therapeutic potential.

As the field of pharmacology continues to advance, the study of compounds like this one will play an increasingly important role in the development of new therapeutic agents. The unique combination of structural elements in this compound offers a promising foundation for further research, with potential applications in a wide range of medical fields. The ongoing exploration of its properties and mechanisms of action will be essential in unlocking its full potential as a therapeutic agent.

Moreover, the synthetic chemistry of this compound provides valuable insights into the design of new pharmaceuticals with improved properties. The ability to modify specific functional groups, such as the hydroxy or fluorine atoms, offers opportunities to tailor the compound’s pharmacological profile for specific therapeutic applications. This flexibility in chemical design is a key advantage in the development of novel drugs, as it allows for the optimization of efficacy and safety.

Finally, the potential applications of this compound in the treatment of various diseases underscore the importance of continued research into its properties. The ability to modulate key biological pathways, such as those involved in inflammation or cancer progression, makes this compound a promising candidate for further exploration. As the scientific community continues to investigate its mechanisms of action and therapeutic potential, it is likely that new applications for this compound will emerge, contributing to the advancement of modern medicine.